![molecular formula C13H20N2 B1289094 1-Benzyl-3-ethylpiperazine CAS No. 313657-25-9](/img/structure/B1289094.png)
1-Benzyl-3-ethylpiperazine
Overview
Description
1-Benzyl-3-ethylpiperazine is a chemical compound belonging to the class of benzylpiperazines, which are organic compounds containing a piperazine ring substituted at one or more positions. While the provided papers do not directly discuss 1-Benzyl-3-ethylpiperazine, they do provide insights into the general properties and reactions of benzylpiperazine derivatives, which can be extrapolated to understand the compound .
Synthesis Analysis
The synthesis of benzylpiperazines can be achieved through various methods, including reductive amination and direct alkylation. For instance, a benzylpiperazine was prepared directly from the corresponding benzaldehyde and piperazine using a continuous-flow hydrogenation apparatus, which was found to be safe and environmentally friendly . This method could potentially be adapted for the synthesis of 1-Benzyl-3-ethylpiperazine by using the appropriate starting materials.
Molecular Structure Analysis
The molecular structure of benzylpiperazine derivatives is characterized by the presence of a piperazine ring, which can be substituted with various functional groups. The structure elucidation of these compounds often involves techniques such as gas chromatography-mass spectroscopy (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and two-dimensional NMR correlations . These methods would be applicable for determining the molecular structure of 1-Benzyl-3-ethylpiperazine.
Chemical Reactions Analysis
Benzylpiperazine derivatives can undergo a variety of chemical reactions. For example, a novel 1-benzylpiperazin-2-one nitrone was synthesized and shown to undergo [3+2] cycloadditions with alkynes and alkenes to give isoxazolines and isoxazolidines, respectively . These reactions could be relevant to the chemical behavior of 1-Benzyl-3-ethylpiperazine under similar conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzylpiperazine derivatives are influenced by their molecular structure. For instance, the introduction of substituents can affect the electron density on the benzylic nitrogen atom and influence the potency and duration of action for cerebral vasodilating activity . Similarly, the presence of a bulky amide moiety or the number of methylene groups between carbonyl and piperazine can affect antiulcer activity . These findings suggest that the physical and chemical properties of 1-Benzyl-3-ethylpiperazine would be dependent on its specific substituents and molecular conformation.
Scientific Research Applications
Oxidation Product Derivatives
1-Benzyl-3-ethylpiperazine has been utilized in the preparation of N-substituted derivatives of 1-ethylsulfonylpiperazine. These derivatives, representing potential oxidation products, are synthesized by introducing carboxymethyl and hydroxyethyl groups into 1-ethylsulfonylpiperazine, which itself is derived from 1-benzyloxycarbonylpiperazine (Foye & Fedor, 1959).
Antimicrobial Activity
1-Benzyl-3-ethylpiperazine derivatives have been studied for their antimicrobial properties. A study synthesized novel benzoxazole compounds, which exhibited promising activity against specific bacterial isolates, highlighting the antimicrobial potential of these derivatives (Temiz-Arpaci et al., 2021).
Catalysis in Asymmetric Reactions
The compound has been used in the development of bifunctional aza-bis(oxazoline) copper catalysts. The ethylpiperazine-functionalized aza-bis(oxazoline) copper catalyst showed improved rate and enantioselectivity in asymmetric Henry reactions (Lang, Park & Hong, 2010).
Chiral Solvating Properties
1-Benzyl-3-ethylpiperazine derivatives have been explored for their chiral solvating properties in NMR spectroscopy. The formation of hydrogen-bonded dimers in solution was studied, indicating potential applications in chiral analysis (Wagger et al., 2007).
Synthesis of Piperazine Derivatives
The compound has been utilized in the asymmetric synthesis of various piperazine derivatives. These syntheses involve multiple steps and yield complex structures with potential biological activities (Xi-quan, 2009).
Tuberculostatic Activity
1-Benzyl-3-ethylpiperazine has been involved in the synthesis of heterocyclic compounds with potential tuberculostatic activity. These compounds were tested in vitro for their effectiveness against tuberculosis (Foks et al., 2005).
Safety and Hazards
1-Benzyl-3-ethylpiperazine is classified as a hazardous substance. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
1-benzyl-3-ethylpiperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2/c1-2-13-11-15(9-8-14-13)10-12-6-4-3-5-7-12/h3-7,13-14H,2,8-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTPKPBTULPZITK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCN1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30621883 | |
Record name | 1-Benzyl-3-ethylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30621883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3-ethylpiperazine | |
CAS RN |
313657-25-9 | |
Record name | 1-Benzyl-3-ethylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30621883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Benzyl-3-ethylpiperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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